Cas no 1713461-81-4 (4-(2-methoxyethyl)-4H-furo[3,2-b]pyrrole-5-carboxylic acid)

• Product Name: 4-(2-methoxyethyl)-4H-furo[3,2-b]pyrrole-5-carboxylic acid
• CAS No: 1713461-81-4
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• CID: 5580421
• Update Time: 2025-10-28

4-(2-methoxyethyl)-4H-furo[3,2-b]pyrrole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-methoxyethyl)-4H-furo[3,2-b]pyrrole-5-carboxylic acid
• 4H-Furo[3,2-b]pyrrole-5-carboxylic acid, 4-(2-methoxyethyl)-

• Inchi： 1S/C10H11NO4/c1-14-5-3-11-7-2-4-15-9(7)6-8(11)10(12)13/h2,4,6H,3,5H2,1H3,(H,12,13)
• InChI Key： WCXIRMIKUSHWSP-UHFFFAOYSA-N
• SMILES： N1(CCOC)C(C(O)=O)=CC2OC=CC1=2

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 381.4±32.0 °C(Predicted)
• pka: 4.29±0.30(Predicted)

Additional information on 4-(2-methoxyethyl)-4H-furo[3,2-b]pyrrole-5-carboxylic acid

Professional Introduction to 4-(2-methoxyethyl)-4H-furo[3,2-b]pyrrole-5-carboxylic Acid (CAS No. 1713461-81-4)

4-(2-methoxyethyl)-4H-furo[3,2-b]pyrrole-5-carboxylic acid, identified by the CAS number 1713461-81-4, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic compound belongs to the pyrrole family, featuring a fused furan ring and an ester-like functional group. Its unique structural configuration makes it a valuable scaffold for the development of novel bioactive molecules.

The compound’s structure consists of a pyrrole ring fused with a furan moiety, which is further substituted with a 2-methoxyethyl group at the 4-position and a carboxylic acid group at the 5-position. This specific arrangement imparts distinct chemical properties that are highly relevant for medicinal chemistry applications. The presence of both hydrophobic and hydrophilic regions in its molecular structure enhances its solubility and interaction with biological targets.

In recent years, there has been growing interest in furo[3,2-b]pyrrole derivatives due to their potential pharmacological activities. These derivatives have been explored for their roles in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The 4-(2-methoxyethyl)-4H-furo[3,2-b]pyrrole-5-carboxylic acid structure provides a versatile platform for further functionalization, enabling the synthesis of analogs with enhanced potency and selectivity.

One of the most compelling aspects of this compound is its ability to modulate biological pathways through precise interactions with target proteins and enzymes. Researchers have leveraged its scaffold to develop inhibitors targeting key enzymes involved in disease pathways. For instance, studies have shown that derivatives of this compound can interact with enzymes such as kinases and phosphodiesterases, which are crucial in regulating cellular processes.

The carboxylic acid group in the molecule serves as a reactive site for further chemical modifications, allowing for the attachment of various functional groups that can enhance binding affinity or metabolic stability. This flexibility has made it a popular choice for medicinal chemists seeking to optimize lead compounds for clinical trials. Additionally, the methoxyethyl substituent contributes to the compound’s lipophilicity, which is often essential for crossing biological membranes and achieving effective drug delivery.

Recent advancements in computational chemistry have further facilitated the design of novel derivatives of 4-(2-methoxyethyl)-4H-furo[3,2-b]pyrrole-5-carboxylic acid. Molecular docking studies have been instrumental in predicting binding modes and identifying potential lead compounds. These studies have revealed that subtle modifications in the substituent patterns can significantly alter the compound’s biological activity, providing valuable insights for drug development.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex heterocyclic core. The synthesis also benefits from modern spectroscopic techniques like NMR and mass spectrometry, which aid in confirming structural integrity at each step.

In terms of pharmacological evaluation, preclinical studies have demonstrated promising results with derivatives of this compound. For example, certain analogs have shown inhibitory effects on inflammatory cytokines, making them potential candidates for treating chronic inflammatory diseases. Furthermore, preliminary cancer cell line studies have indicated that these derivatives can induce apoptosis in tumor cells by disrupting critical signaling pathways.

The development of new drug candidates is an iterative process that involves extensive testing and optimization. The use of high-throughput screening (HTS) technologies has accelerated the identification of promising compounds derived from 4-(2-methoxyethyl)-4H-furo[3,2-b]pyrrole-5-carboxylic acid. HTS allows researchers to rapidly assess thousands of compounds for their biological activity against various targets, streamlining the drug discovery pipeline.

Ethical considerations are also paramount in pharmaceutical research. Ensuring that synthetic routes are environmentally sustainable and that animal testing is minimized are key priorities. Green chemistry principles have been increasingly integrated into synthetic protocols, reducing waste and hazardous byproducts while maintaining high efficiency.

The future prospects for 4-(2-methoxyethyl)-4H-furo[3,2-b]pyrrole-5-carboxylic acid are bright, with ongoing research exploring its potential in emerging therapeutic areas such as neurodegenerative diseases and infectious disorders. Collaborative efforts between academia and industry are driving innovation in this field, ensuring that promising compounds like this one reach clinical validation stages efficiently.